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Compound of Interest

Compound Name: Dodecane-d26

Cat. No.: B105161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecane-d26 (Perdeuterododecane) is the fully deuterated isotopologue of n-dodecane. In

this heavy version of the C12 alkane, all 26 hydrogen atoms have been substituted with

deuterium atoms. This isotopic substitution makes Dodecane-d26 an invaluable tool in various

scientific and research applications, particularly in analytical chemistry, where it serves as a

highly effective internal standard for mass spectrometry-based quantification. Its chemical

behavior is nearly identical to its non-deuterated counterpart, yet its increased mass allows for

clear differentiation in mass-sensitive analytical techniques. This guide provides a

comprehensive overview of the chemical properties of Dodecane-d26, detailed experimental

protocols for their determination, and highlights its application in quantitative analysis

workflows.

Chemical and Physical Properties of Dodecane-d26
The physical and chemical properties of Dodecane-d26 are fundamental to its application in

research and industry. Below is a summary of its key characteristics.
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Property Value

Chemical Formula C₁₂D₂₆

Molecular Weight 196.50 g/mol

CAS Number 16416-30-1

Appearance Colorless liquid

Boiling Point 215-217 °C

Melting Point -9.6 °C

Density 0.864 g/mL at 25 °C

Refractive Index (n20/D) 1.422

Flash Point 160 °F

Vapor Pressure 0.209 mmHg at 25 °C

Solubility Slightly soluble in chloroform and hexanes

Isotopic Purity Typically ≥98 atom % D

Experimental Protocols for Property Determination
The accurate determination of the physicochemical properties of Dodecane-d26 is crucial for

its effective use. Standardized methods, such as those developed by ASTM International, are

often employed.

Boiling Point Determination (ASTM D2887)
The boiling range distribution of hydrocarbon products like Dodecane-d26 can be determined

by gas chromatography, as an alternative to traditional distillation methods.[1]

Principle: This method simulates distillation by separating the components of a sample in a

gas chromatograph based on their boiling points.[2]

Apparatus: A gas chromatograph equipped with a nonpolar open tubular or packed column

and a flame ionization detector (FID).
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Procedure:

A small amount of the Dodecane-d26 sample is injected into the gas chromatograph.

The components are separated as they pass through the column, with lower boiling point

components eluting first.

The column temperature is increased at a reproducible linear rate.[2]

A chromatogram is generated, showing the distribution of components over time.

The boiling points are assigned to the time axis based on a calibration curve generated by

running a known mixture of hydrocarbons with a known boiling range under the same

conditions.[2]

Melting Point Determination (ASTM D87)
This method covers the determination of the melting point of petroleum waxes, which can be

adapted for alkanes like Dodecane-d26, by analyzing the cooling curve.[3]

Principle: A sample is melted and then allowed to cool at a specified rate. The temperature is

recorded at regular intervals. The melting point is determined from the plateau in the cooling

curve, which occurs as the substance solidifies and releases its heat of fusion.

Apparatus: A test tube for the sample, a thermometer, a cooling bath, and a stirring device.

Procedure:

A sample of Dodecane-d26 is melted and placed in the test tube.

The test tube is placed in a cooling bath, and the sample is stirred continuously.

The temperature is recorded at regular intervals as the sample cools.

A cooling curve is plotted (temperature vs. time), and the melting point is identified as the

temperature at which the curve plateaus.

Density Determination (ASTM D4052)
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This test method covers the determination of the density and relative density of liquids like

Dodecane-d26 using a digital density meter.

Principle: A small volume of the liquid sample is introduced into an oscillating U-tube. The

change in the oscillating frequency of the tube caused by the mass of the sample is used to

determine its density.

Apparatus: A digital density meter with an oscillating U-tube, a temperature-controlled

housing, and a means of introducing the sample.

Procedure:

The digital density meter is calibrated using two reference liquids of known density,

typically dry air and freshly distilled water.

The Dodecane-d26 sample is introduced into the U-tube.

The instrument measures the oscillation period and calculates the density of the sample

based on the calibration.

The measurement is typically performed at a controlled temperature, such as 25 °C.

Applications in Research and Drug Development
Dodecane-d26 is primarily used as an internal standard in quantitative analysis by gas

chromatography-mass spectrometry (GC-MS). Its application is particularly prevalent in

environmental analysis, metabolomics, and pharmacokinetic studies in drug development.

Isotope Dilution Mass Spectrometry (IDMS)
The use of a deuterated internal standard like Dodecane-d26 is a cornerstone of isotope

dilution mass spectrometry, a highly accurate method for quantification.
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Caption: Isotope Dilution Mass Spectrometry Workflow.
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In this workflow, a known amount of Dodecane-d26 is added to a sample containing the

analyte of interest (e.g., non-deuterated dodecane or other hydrocarbons). Since Dodecane-
d26 is chemically identical to the analyte, it experiences the same losses during sample

preparation and analysis. By measuring the ratio of the native analyte to the deuterated

standard using a mass spectrometer, the initial concentration of the analyte can be accurately

determined, regardless of the efficiency of the extraction or potential matrix effects.

Experimental Workflow: Quantification of Hydrocarbons
in Environmental Samples
Dodecane-d26 is frequently used as an internal standard for the quantification of hydrocarbons

in environmental matrices such as soil and water. The following workflow outlines the key steps

in this process.
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Caption: Workflow for Hydrocarbon Analysis using Dodecane-d26.

Methodology:

Sample Collection: Environmental samples (e.g., soil, water) are collected using appropriate

protocols to ensure representativeness.
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Internal Standard Spiking: A known amount of Dodecane-d26 solution is added to each

sample at the beginning of the sample preparation process.

Extraction: The target hydrocarbons, along with the Dodecane-d26 internal standard, are

extracted from the sample matrix using a suitable organic solvent. Common techniques

include sonication, Soxhlet extraction, or pressurized fluid extraction.

Cleanup: The extract may be subjected to a cleanup step, such as solid-phase extraction

(SPE), to remove interfering compounds from the matrix.

GC-MS Analysis: The cleaned extract is injected into a GC-MS system. The gas

chromatograph separates the different hydrocarbons based on their boiling points and

retention times. The mass spectrometer detects and quantifies the target analytes and

Dodecane-d26 by monitoring their specific molecular ions.

Data Analysis and Quantification: The peak areas of the target analytes and Dodecane-d26
are integrated. A calibration curve is generated using standards containing known

concentrations of the analytes and a constant concentration of Dodecane-d26. The

concentration of the analytes in the samples is then calculated based on the ratio of their

peak areas to the peak area of Dodecane-d26 and the calibration curve.

Conclusion
Dodecane-d26 is a critical tool for researchers and scientists in various fields, particularly

those involved in analytical chemistry and drug development. Its well-defined chemical and

physical properties, coupled with its utility as an internal standard in isotope dilution mass

spectrometry, enable highly accurate and precise quantification of hydrocarbons and other

analytes in complex matrices. The detailed experimental protocols and workflows presented in

this guide provide a foundation for the effective application of Dodecane-d26 in demanding

research and analytical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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